Cas no 1805292-04-9 (4-Cyano-2-(difluoromethyl)-6-methyl-3-(trifluoromethyl)pyridine)

• Product Name: 4-Cyano-2-(difluoromethyl)-6-methyl-3-(trifluoromethyl)pyridine
• CAS No: 1805292-04-9
• MF: C₉H₅F₅N₂
• MW: 236.141419172287
• CID: 4876530
• Update Time: 2025-10-18

4-Cyano-2-(difluoromethyl)-6-methyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-6-methyl-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2/c1-4-2-5(3-15)6(9(12,13)14)7(16-4)8(10)11/h2,8H,1H3
• InChI Key： UBBPETBMBJYALC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C(C)N=C1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 4-Cyano-2-(difluoromethyl)-6-methyl-3-(trifluoromethyl)pyridine

Comprehensive Overview of 4-Cyano-2-(difluoromethyl)-6-methyl-3-(trifluoromethyl)pyridine (CAS No. 1805292-04-9)

The compound 4-Cyano-2-(difluoromethyl)-6-methyl-3-(trifluoromethyl)pyridine (CAS No. 1805292-04-9) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, difluoromethyl, and trifluoromethyl substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

One of the key reasons for the growing interest in 4-Cyano-2-(difluoromethyl)-6-methyl-3-(trifluoromethyl)pyridine is its role in the development of next-generation pesticides. With the global push toward reducing environmental impact, this compound's selective reactivity and low toxicity profile make it a candidate for eco-friendly pest control solutions. Recent studies have explored its efficacy against resistant insect populations, a hot topic in agricultural forums and scientific literature. Additionally, its fluorine-rich structure contributes to enhanced metabolic stability, a property highly sought after in modern agrochemical design.

In the pharmaceutical sector, CAS No. 1805292-04-9 is being investigated for its potential as a building block in kinase inhibitors. Kinases are a major focus in oncology research, and the compound's ability to modulate enzyme activity has sparked interest in its use for targeted cancer therapies. This aligns with frequent searches on "fluorinated compounds in medicine" and "pyridine derivatives for cancer treatment," reflecting public and scientific curiosity about innovative therapeutic agents. The compound's electron-withdrawing groups also improve binding affinity, a critical factor in drug design.

From a synthetic chemistry perspective, the preparation of 4-Cyano-2-(difluoromethyl)-6-methyl-3-(trifluoromethyl)pyridine involves advanced fluorination techniques, a topic widely discussed in academic and industrial circles. Researchers often search for "efficient fluorination methods" or "scalable pyridine synthesis," highlighting the demand for optimized protocols. The compound's multifunctional groups present both challenges and opportunities in reaction optimization, making it a case study for green chemistry principles.

Environmental and regulatory considerations are also pivotal when discussing CAS No. 1805292-04-9. Its biodegradability and ecotoxicological profile are under scrutiny, as stakeholders increasingly prioritize compounds with minimal ecological footprints. This aligns with trending searches like "sustainable chemical synthesis" and "green alternatives in agrochemicals." Regulatory bodies are evaluating its compliance with evolving standards, ensuring its applications meet safety and sustainability benchmarks.

In summary, 4-Cyano-2-(difluoromethyl)-6-methyl-3-(trifluoromethyl)pyridine represents a convergence of cutting-edge science and real-world applications. Its versatility in pharmaceutical intermediates and agrochemical innovation positions it as a compound of significant industrial and academic value. As research progresses, its role in addressing global challenges—from food security to healthcare—will likely expand, solidifying its place in the scientific lexicon.